Cas no 2361655-56-1 (N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide)

• Product Name: N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide
• CAS No: 2361655-56-1
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 5379755
• PubChem ID: 139015258
• Update Time: 2025-06-14

N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-Methylethoxy)-3-(trifluoromethyl)phenyl]-2-propenamide
• N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide

• Inchi： 1S/C13H14F3NO2/c1-4-12(18)17-9-5-6-11(19-8(2)3)10(7-9)13(14,15)16/h4-8H,1H2,2-3H3,(H,17,18)
• InChI Key： RXHHSBJVKPXYAS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(C)C)C(C(F)(F)F)=C1)(=O)C=C

Experimental Properties

• Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.7±42.0 °C(Predicted)
• pka: 12.54±0.70(Predicted)

Additional information on N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide

Comprehensive Overview of N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide (CAS No. 2361655-56-1)

N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide, with the CAS number 2361655-56-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a propenamide backbone, a trifluoromethyl substituent, and an isopropoxy moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential applications due to its structural resemblance to bioactive molecules used in drug discovery and crop protection.

The compound's IUPAC name highlights its intricate structure, emphasizing the presence of a phenylprop-2-enamide core modified with a propan-2-yloxy group and a trifluoromethyl substituent. Such modifications are often explored in medicinal chemistry to enhance metabolic stability and target binding affinity. Recent studies suggest that derivatives of N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide may exhibit promising bioactivity, making them candidates for further investigation in therapeutic development.

In the context of current research trends, this compound aligns with the growing demand for fluorinated organic molecules, which are widely used in pharmaceuticals due to their ability to improve drug efficacy and pharmacokinetics. The trifluoromethyl group (CF₃) is a key feature, as it often enhances lipophilicity and metabolic resistance, two critical factors in drug design. Additionally, the propenamide moiety is a common scaffold in kinase inhibitors, a hot topic in oncology research.

From a synthetic chemistry perspective, CAS 2361655-56-1 represents a challenging yet rewarding target for organic synthesis. The incorporation of both ether and amide functionalities requires precise reaction conditions to avoid side reactions. Researchers have explored various coupling reactions and catalytic methods to optimize its production, reflecting broader industry efforts to develop sustainable and efficient synthetic routes for complex molecules.

Environmental and regulatory considerations also play a role in the study of N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide. As the chemical industry shifts toward greener practices, there is increasing interest in understanding the biodegradability and eco-toxicity of such compounds. Preliminary data suggest that the propan-2-yloxy side chain may influence environmental persistence, warranting further ecological assessments.

In summary, N-4-(propan-2-yloxy)-3-(trifluoromethyl)phenylprop-2-enamide (CAS 2361655-56-1) is a compound of significant scientific interest due to its structural complexity and potential applications. Its study intersects with multiple high-impact research areas, including fluorine chemistry, drug discovery, and green synthesis, making it a valuable subject for both academic and industrial investigations.